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Compound of Interest

2-Amino-4,6-dichloropyrimidine-
13¢C2

Cat. No.: B584103

Compound Name:

Technical Guide: 2-Amino-4,6-
dichloropyrimidine-*3C:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-4,6-dichloropyrimidine-13Cz, a
labeled variant of a crucial building block in pharmaceutical and agrochemical research. This
document compiles essential data, including its Chemical Abstracts Service (CAS) number,
chemical structure, and physical and chemical properties. Furthermore, it details an
experimental protocol for the synthesis of the unlabeled analogue, which serves as a
foundational method for its isotopically labeled counterpart.

Core Compound Information
CAS Number: 1346605-11-5[1]

Chemical Structure:

The structure of 2-Amino-4,6-dichloropyrimidine-13C: features a pyrimidine ring with two
chlorine atoms at positions 4 and 6, and an amino group at position 2. The isotopic labeling is
at two of the carbon atoms within the pyrimidine ring.

Molecular Formula: C233C2HsCI2N3[1]
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Molecular Weight: 165.98 g/mol [1]

Quantitative Data Summary

The following tables summarize the key quantitative data for the unlabeled 2-Amino-4,6-

dichloropyrimidine (CAS: 56-05-3), which are expected to be comparable for the 13Cz labeled

version.

Table 1: Physical Properties

Property Value Source

Melting Point 219-222 °C [2][3]

Boiling Point 219-222 °C [2]
White to light yellow crystalline

Appearance [4]
powder

- Insoluble in water; Soluble in

Solubility [2][4]

acetone, ethanol
Table 2: Chemical and Safety Information

Property Value Source

Molecular Formula C4HsCI2Ns3 [5]

Molecular Weight 163.99 g/mol [5]

pKa 0.14 + 0.10 (Predicted) [2]

Hazard Classifications

Eye Irrit. 2, Skin Irrit. 2, STOT
SE 3

Signal Word

Warning

Experimental Protocols
Synthesis of 2-Amino-4,6-dichloropyrimidine
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The following protocol is adapted from a patented method for the synthesis of the unlabeled 2-
Amino-4,6-dichloropyrimidine and provides a robust framework for its production.[6]

Materials:

e 2-amino-4,6-dihydroxypyrimidine
e Phosphorus oxychloride (POCIs)
e N,N-dimethylaniline

Procedure:

e In a 4-neck 1000 mL round-bottom flask equipped with a stirrer, heating mantle, condenser,
and an addition funnel, charge 556.8 g (3.63 mol) of phosphorus oxychloride and 131.2 g
(2.03 mol) of 2-amino-4,6-dihydroxypyrimidine.[6]

e Heat the mixture to 55-60 °C.

e Add N,N-dimethylaniline (229.4 g, 2.10 mol) over 3 hours while maintaining the reaction
temperature between 60-70 °C.[6]

 After the addition is complete, stir the reaction mixture for an additional hour.[6]

 In a separate reaction vessel equipped with a cooling jacket and a stirrer, place 1.08 L of
water.

o Pump the reaction mixture from the first reactor into the second reaction vessel containing
water.

e The resulting suspension is then cooled to 15-20 °C, filtered, and washed with water.
e The collected crystals are air-dried to yield the final product.

This process has been reported to yield the product in high purity (99.2% assay) and a yield of
86%.[6]

Visualizations
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Chemical Structure of 2-Amino-4,6-dichloropyrimidine-
13C2

2-Amino-4,6-dichloropyrimidine-13C2

NH2 N

Cl C

Click to download full resolution via product page

Caption: Chemical structure of 2-Amino-4,6-dichloropyrimidine-13Ca.

Synthetic Workflow for 2-Amino-4,6-dichloropyrimidine
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Caption: Synthetic workflow for 2-Amino-4,6-dichloropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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